2-methyl-3-(trifluoromethoxy)benzene-1-sulfonamide
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-3-(trifluoromethoxy)benzene-1-sulfonamide involves the sulfonation of 2-methyl-3-(trifluoromethoxy)aniline followed by conversion of the resulting sulfonic acid to the corresponding sulfonamide.", "Starting Materials": [ "2-methyl-3-(trifluoromethoxy)aniline", "sulfuric acid", "sodium nitrite", "sodium sulfite", "sodium hydroxide", "sulfamic acid", "acetic anhydride", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Dissolve 2-methyl-3-(trifluoromethoxy)aniline in sulfuric acid and cool the solution to 0-5°C.", "Step 2: Add a solution of sodium nitrite in water dropwise to the cooled solution while stirring. Maintain the temperature at 0-5°C for 15 minutes.", "Step 3: Add a solution of sodium sulfite in water to the reaction mixture to destroy excess nitrite.", "Step 4: Add sodium hydroxide solution to the reaction mixture to adjust the pH to 7-8.", "Step 5: Add sulfamic acid to the reaction mixture and stir for 1 hour at room temperature.", "Step 6: Add acetic anhydride to the reaction mixture and stir for an additional 1 hour at room temperature.", "Step 7: Pour the reaction mixture into ethyl acetate and extract the product.", "Step 8: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 9: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 10: Purify the crude product by recrystallization from ethyl acetate to obtain 2-methyl-3-(trifluoromethoxy)benzene-1-sulfonamide." ] } | |
CAS RN |
1261650-79-6 |
Product Name |
2-methyl-3-(trifluoromethoxy)benzene-1-sulfonamide |
Molecular Formula |
C8H8F3NO3S |
Molecular Weight |
255.2 |
Purity |
95 |
Origin of Product |
United States |
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